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Abstract

Promethium (Pm), with atomic number 61, holds a unique position within the lanthanide series
as its only element with no stable isotopes.[1][2] All of its isotopes are radioactive, making it an
element of significant interest in both fundamental and applied sciences, from astrophysics to
medicine.[3][4] This guide provides a detailed technical overview of promethium's placement
within the lanthanide series, contextualizing its physicochemical properties relative to its
neighbors. It includes a comprehensive summary of quantitative data for the entire series, a
detailed experimental protocol for the separation of lanthanides via ion-exchange
chromatography, and visualizations of key experimental and logical workflows relevant to the
study and application of these elements.

Introduction: The Lanthanide Series and the
Anomaly of Promethium

The lanthanide series, also known as the rare earth elements, comprises fifteen metallic
elements from lanthanum (La, atomic number 57) to lutetium (Lu, atomic number 71).[5][6]
These elements are characterized by the progressive filling of the 4f electron subshell, which
imparts them with remarkably similar chemical properties.[5][7] This similarity makes their
separation a significant chemical challenge.[7]
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Promethium is distinguished as the only lanthanide without a stable or long-lived isotope.[6] Its
existence was predicted in 1902 by Czech chemist Bohuslav Brauner, who noted a gap in the
properties between neodymium (Nd) and samarium (Sm).[4][8] It was not until 1945 that Jacob
A. Marinsky, Lawrence E. Glendenin, and Charles D. Coryell at Oak Ridge National Laboratory
conclusively isolated and characterized promethium from the fission products of uranium fuel.
[9][10] Due to its radioactivity, promethium is extremely rare in nature, with only trace amounts
found in uranium ores as a product of spontaneous fission.[3]

Physicochemical Properties of the Lanthanide
Series

The properties of promethium are largely intermediate between its neighbors, neodymium and
samarium.[1][6] However, the overarching trend across the lanthanide series is the "lanthanide
contraction," a greater-than-expected decrease in atomic and ionic radii with increasing atomic
number.[11][12] This phenomenon is due to the poor shielding of the nuclear charge by the 4f
electrons.[11][12] Promethium's atomic radius is a notable exception to this steady
contraction, being slightly larger than expected.[1]

Tabulated Quantitative Data

The following tables summarize key quantitative data for the lanthanide series, facilitating
comparison and highlighting the position of promethium.

Table 1: Atomic and Electronic Properties of the Lanthanides
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lonic
. Standard Electron Radius (Pm,
Atomic . . .
Element Symbol Atomic Configurati +3 charge,
Number .
Weight on 6-
coordinate)

Lanthanum La 57 138.90547(7)  [Xe] 5d16s2 103
Cerium Ce 58 140.116(1) [Xe] 4fi5d16s2 102
Praseodymiu

Pr 59 140.90766(1)  [Xe] 4f36s2 99
m
Neodymium Nd 60 144.242(3) [Xe] 4f46s2 98.3
Promethium Pm 61 [13] [Xe] 4f56s2 97
Samarium Sm 62 150.36(2) [Xe] 4652 95.8
Europium Eu 63 151.964(1) [Xe] 4f76s2 94.7
Gadolinium Gd 64 157.25(3) [Xe] 4f’5d6s2  93.8
Terbium Tb 65 158.92535(1) [Xe] 4f°6s2 92.3
Dysprosium Dy 66 162.500(1) [Xe] 4f196s? 91.2
Holmium Ho 67 164.93033(1) [Xe] 4fi16s2 90.1
Erbium Er 68 167.259(3) [Xe] 4f126s2 89
Thulium Tm 69 168.93422(1)  [Xe] 4f136s2 88
Ytterbium Yb 70 173.045(10) [Xe] 414652 86.8

: [Xe]
Lutetium Lu 71 174.9668(1) 86.1
414501652

Sources:[1][2][5][6][11][14][15][16]

Table 2: Physical Properties of the Lanthanides
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Element Symbol Density Melting Point Boiling Point
(glcm?) (°C) (°C)
Lanthanum La 6.162 920 3464
Cerium Ce 6.770 795 3443
Praseodymium Pr 6.77 935 3520
Neodymium Nd 7.01 1024 3074
Promethium Pm 7.26 1042 3000
Samarium Sm 7.52 1072 1794
Europium Eu 5.244 826 1529
Gadolinium Gd 7.90 1312 3273
Terbium Th 8.23 1356 3230
Dysprosium Dy 8.540 1407 2567
Holmium Ho 8.79 1461 2720
Erbium Er 9.066 1529 2868
Thulium Tm 9.32 1545 1950
Ytterbium Yb 6.90 824 1196
Lutetium Lu 9.841 1652 3402

Sources:[3][5][17][18][19]

Experimental Protocols: Separation of Promethium

The chemical similarity of the lanthanides necessitates sophisticated separation techniques.
lon-exchange chromatography is a robust and widely used method for the separation and
purification of these elements, including the isolation of promethium from fission product
mixtures.
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lon-Exchange Chromatography for Lanthanide
Separation

This protocol outlines the general procedure for separating trivalent lanthanide ions using
cation-exchange chromatography with a chelating agent as the eluent. The separation relies on
the differential stability of the lanthanide-chelate complexes, which is a function of the ionic
radius.

I. Materials and Equipment:
e Resin: Strong acid cation-exchange resin (e.g., Dowex 50W-X8, 50-100 mesh).
o Chromatography Column: Glass or appropriate polymer column with adjustable flow control.

o Eluent: Buffered solution of a chelating agent such as ethylenediaminetetraacetic acid
(EDTA) or diethylenetriaminepentaacetic acid (DTPA). The pH is typically adjusted with
ammonia.

¢ Feed Solution: An acidic solution (e.g., in dilute HCI or HNO3) containing the mixture of
lanthanide ions.

» Ancillary Reagents: Hydrochloric acid (HCI), Nitric acid (HNOs), Ammonia solution (NH4OH),
Oxalic acid.

o Equipment: Peristaltic pump, fraction collector, pH meter, radiation detector (for
promethium), ICP-MS or a similar elemental analysis instrument.

II. Methodology:

e Resin Preparation and Column Packing: a. The cation-exchange resin is prepared by
washing with a strong acid (e.g., 4M HCI) to ensure it is in the hydrogen (H*) form. b. The
resin is then washed with deionized water until the effluent is neutral. c. A slurry of the
prepared resin is packed into the chromatography column to form a uniform bed.

» Loading of Lanthanide Mixture: a. The acidic solution containing the mixed lanthanide ions is
passed through the top of the resin bed at a controlled flow rate. b. The trivalent lanthanide
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ions (Ln3*) displace the H* ions and bind to the sulfonic acid groups of the resin. c. The
column is washed with deionized water to remove any unbound anions.

o Elution: a. The eluent, a buffered solution of a chelating agent like EDTA, is pumped through
the column. b. The chelating agent forms stable, water-soluble complexes with the
lanthanide ions, causing them to detach from the resin. c. The stability of the Ln3*-EDTA
complex increases as the ionic radius of the lanthanide decreases (from La3* to Lu3*). d.
Consequently, the smaller, heavier lanthanides (like Lutetium) form more stable complexes
and are eluted from the column first. The larger, lighter lanthanides (like Lanthanum) are held
more strongly by the resin and elute later. e. Promethium, being in the middle of the series,
will elute between its neighbors, after samarium and before neodymium.

» Fraction Collection and Analysis: a. The effluent from the column is collected in discrete
fractions using a fraction collector. b. Each fraction is analyzed to determine its composition.
For the radioactive promethium, a radiation detector is used for initial identification. c.
Techniques such as ICP-MS can be used for precise elemental quantification of all
lanthanides in the fractions.

e Recovery: a. Fractions containing the purified promethium are combined. b. Promethium is
typically recovered from the eluent solution by precipitation, for example, as an oxalate by
adding oxalic acid. c. The promethium oxalate can then be calcined to produce
promethium oxide (Pm203), a common starting material for other promethium compounds.

Sources:[3][14][17][20]

Visualizations of Workflows and Signaling Pathways

Diagrams created using the DOT language provide a clear visual representation of complex
processes.

Experimental Workflow for Promethium Separation

The following diagram illustrates the workflow for the separation and recovery of Promethium-
147 from a mixture of fission product rare earths using ion-exchange chromatography.
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Workflow for the ion-exchange separation of promethium.
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Signaling Pathway for a Lanthanide-Based Biosensor

Lanthanides are integral to the development of advanced biosensors due to their unique
luminescent properties. The following diagram illustrates a common mechanism, Forster
Resonance Energy Transfer (FRET), in a lanthanide-based biosensor designed to detect
protein-protein interactions.
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Mechanism of a lanthanide-based FRET biosensor.
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Conclusion

Promethium's unique status as a radioactive-only element firmly places it as a subject of
specialized study within the lanthanide series. Its properties, governed by its electron
configuration and position between neodymium and samarium, are consistent with the periodic
trends of the f-block elements, particularly the lanthanide contraction. The isolation of
promethium, a feat of advanced radiochemical separation, underscores the challenges and
triumphs in the field of nuclear chemistry. Furthermore, the broader applications of lanthanides,
particularly in cutting-edge fields like drug development and diagnostics, highlight the continued
relevance of understanding the nuanced behaviors of each member of this fascinating series.
This guide serves as a foundational resource for professionals requiring a detailed and
practical understanding of promethium and its context within the rare earth elements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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